{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}(tetrazolo[1,5-a]pyridin-6-yl)methanone

• Molecular Formula: C19H20N6O
• Molecular Weight: 348.4 g/mol
• IUPAC Name: [4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]-(tetrazolo[1,5-a]pyridin-6-yl)methanone
• InChI: InChI=1S/C19H20N6O/c26-19(17-8-9-18-20-21-22-25(18)15-17)24-13-11-23(12-14-24)10-4-7-16-5-2-1-3-6-16/h1-9,15H,10-14H2/b7-4+
• InChI Key: CUROHAYBVYQUKW-QPJJXVBHSA-N
• Isomeric SMILES: C1CN(CCN1C/C=C/C2=CC=CC=C2)C(=O)C3=CN4C(=NN=N4)C=C3
• Canonical SMILES: C1CN(CCN1CC=CC2=CC=CC=C2)C(=O)C3=CN4C(=NN=N4)C=C3

Description

{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}(tetrazolo[1,5-a]pyridin-6-yl)methanone is a hybrid heterocyclic compound combining a piperazine core substituted with a (2E)-3-phenylprop-2-en-1-yl (styryl) group and a tetrazolo[1,5-a]pyridine moiety. The tetrazolo[1,5-a]pyridine system, a bicyclic scaffold with a fused tetrazole ring, is notable for its metabolic stability and bioisosteric properties, often enhancing binding affinity in medicinal chemistry .

Structural analysis via X-ray crystallography (using programs like SHELX ) would reveal key features such as bond angles, puckering of the piperazine ring (quantified by Cremer-Pople coordinates ), and hydrogen-bonding patterns (analyzed via graph set theory ).

Biological Activity

The compound {4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}(tetrazolo[1,5-a]pyridin-6-yl)methanone, often referred to by its structural components, is a synthetic derivative that has garnered attention for its potential biological activities. This article explores its synthesis, biological properties, and relevant case studies to provide a comprehensive overview of its significance in medicinal chemistry.

Synthesis

The synthesis of this compound involves the reaction of piperazine derivatives with tetrazole and phenylpropene moieties. The process typically employs coupling agents such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-Hydroxybenzotriazole) to facilitate the formation of the desired methanone structure. The purity and structural integrity of the synthesized compounds are confirmed through various spectroscopic methods, including NMR and mass spectrometry.

Antimicrobial Properties

Recent studies have indicated that derivatives containing piperazine and tetrazole structures exhibit significant antimicrobial activity . For instance, compounds similar to the target molecule have shown effectiveness against a range of bacterial strains, suggesting that the piperazine moiety contributes positively to antibacterial efficacy. In vitro tests have demonstrated that these compounds can inhibit bacterial growth at varying concentrations, with some derivatives displaying moderate to excellent activity against Gram-positive and Gram-negative bacteria .

Anticancer Activity

The compound has also been evaluated for its anticancer properties . Structure-activity relationship (SAR) studies reveal that modifications in the phenyl group and the presence of the tetrazole ring enhance cytotoxicity against cancer cell lines. For example, certain derivatives have been shown to induce apoptosis in cancer cells by disrupting mitochondrial membrane potential and activating caspases . These findings underscore the potential of this compound as a lead structure in anticancer drug development.

Enzyme Inhibition

Additionally, this compound exhibits enzyme inhibitory activity. Specifically, it has been tested for its ability to inhibit acetylcholinesterase (AChE), an enzyme linked to neurodegenerative diseases such as Alzheimer's. The inhibition of AChE can lead to increased levels of acetylcholine in synaptic clefts, thereby enhancing cholinergic transmission .

Case Studies

Study	Focus	Findings
Mhaske et al. (2014)	Antimicrobial activity	Compounds showed moderate to good antimicrobial effects against various bacterial strains .
Structure–Activity Study (2013)	Anticancer activity	Enhanced anti-proliferative effects observed in modified derivatives compared to standard treatments .
Enzyme Inhibition Study (2020)	AChE inhibition	Demonstrated significant inhibition of AChE activity, suggesting potential for neuroprotective applications .

Scientific Research Applications

Antimicrobial Properties

Recent studies have highlighted the antimicrobial potential of compounds containing both piperazine and tetrazole functionalities. For instance, derivatives similar to {4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}(tetrazolo[1,5-a]pyridin-6-yl)methanone have been tested for their ability to inhibit biofilm formation in Salmonella species, indicating their potential as anti-infective agents .

Anticancer Activity

Research has also indicated that compounds with similar structural motifs exhibit significant anticancer activity. The presence of the tetrazole ring is particularly noted for enhancing biological activity against various cancer cell lines. For example, studies on related piperazine derivatives have shown promising results in inhibiting tumor growth through apoptosis induction in cancer cells .

Case Studies and Research Findings

Study	Findings	Reference
Robijns et al. (2012)	Identified piperazine derivatives as effective biofilm inhibitors against Salmonella.
PMC Article (2014)	Novel tetrazole-piperidine derivatives showed antimicrobial activity comparable to standard drugs.
Giraud et al. (2023)	Explored derivatives with pyrimidine components showing protein kinase inhibition potential.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound shares structural motifs with piperazine-linked heterocycles and tetrazole-containing derivatives. Below is a comparative analysis based on pharmacological activity, substituent effects, and structural diversity.

Piperazine-Linked Imidazo[1,2-a]pyridine Derivatives

Compounds such as (2-fluorophenyl)(4-(2-(pyridin-2-yl)imidazo[1,2-a]pyridin-6-yl)piperazin-1-yl)methanone (7e) and (3-fluorophenyl)(4-(2-(pyridin-2-yl)imidazo[1,2-a]pyridin-6-yl)piperazin-1-yl)methanone (7i) () exhibit potent cytotoxicity against cancer cell lines (HepG2, HeLa, MDA-MB-231). Key differences from the target compound include:

• Core heterocycle: Imidazo[1,2-a]pyridine vs. tetrazolo[1,5-a]pyridine.
• Substituents : Fluorinated aryl groups in 7e and 7i improve lipophilicity and metabolic stability, whereas the target compound’s styryl group may enhance membrane permeability.

Compound	Core Heterocycle	Substituents	IC₅₀ (μM) vs. HepG2	Reference
Target Compound	Tetrazolo[1,5-a]pyridine	Styryl, piperazine	N/A	—
(7e)	Imidazo[1,2-a]pyridine	2-Fluorophenyl, pyridinyl	0.89
(7i)	Imidazo[1,2-a]pyridine	3-Fluorophenyl, pyridinyl	1.12

Tetrazolo[1,5-a]pyridine Derivatives in Patents

The European Patent Application () lists derivatives like 2-(2-methylimidazo[1,2-a]pyridin-6-yl)-4H-pyrido[1,2-a]pyrimidin-4-one and 7-(piperazin-1-yl)-4H-pyrazino[1,2-a]pyrimidin-4-one. These compounds share the tetrazolo-pyridine scaffold but differ in:

• Linkage: The target compound uses a ketone bridge (methanone), while patent examples employ pyrimidinone or pyridopyrimidine cores.

Methodological Insights from Structural Analysis

• Hydrogen Bonding: The tetrazolo[1,5-a]pyridine moiety can act as both hydrogen bond donor (N–H) and acceptor (N atoms), similar to imidazo[1,2-a]pyridine derivatives. This dual functionality may influence target binding .
• Ring Puckering : Piperazine rings in related compounds exhibit chair or boat conformations, affecting solubility and bioavailability. Cremer-Pople parameters (e.g., total puckering amplitude Q) could quantify these differences .
• Crystallography : SHELX-based refinements () are critical for resolving stereochemical details, such as the E-configuration of the styryl group in the target compound.